Cas no 174011-58-6 (6-trifluoromethoxychromone-2-carboxylic acid)

• Product Name: 6-trifluoromethoxychromone-2-carboxylic acid
• CAS No: 174011-58-6
• MF: C₁₁H₅F₃O₅
• MW: 274.149614095688
• MDL: MFCD25960034
• CID: 3163532
• PubChem ID: 18977309
• Update Time: 2025-06-08

6-trifluoromethoxychromone-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-trifluoromethoxychromone-2-carboxylic acid
• ZGA01158
• AKOS030524486
• SCHEMBL5564432
• 6-(trifluoromethoxy)chromone-2-carboxylic acid
• 4-oxo-6-(trifluoromethoxy)chromene-2-carboxylic acid
• 174011-58-6
• MFCD25960034
• 4-Oxo-6-(trifluoromethoxy)-4H-chromene-2-carboxylicacid
• AS-66360
• W17106
• CS-0060039
• 4-Oxo-6-(trifluoromethoxy)-4H-chromene-2-carboxylic acid

• MDL： MFCD25960034
• Inchi： 1S/C11H5F3O5/c12-11(13,14)19-5-1-2-8-6(3-5)7(15)4-9(18-8)10(16)17/h1-4H,(H,16,17)
• InChI Key： OPSSGAQQBKUUGE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C(C=C(C(=O)O)O2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 274.00890774g/mol
• Monoisotopic Mass: 274.00890774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.8Ų

Additional information on 6-trifluoromethoxychromone-2-carboxylic acid

6-Trifluoromethoxychromone-2-carboxylic acid (CAS No. 174011-58-6): A Comprehensive Overview in Modern Chemical Biology and Medicine

6-Trifluoromethoxychromone-2-carboxylic acid, identified by its CAS number 174011-58-6, is a fluorinated chromone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Chromones, a class of heterocyclic compounds characterized by a benzopyranone core, are well-documented for their diverse biological activities. The introduction of a trifluoromethoxy group at the 6-position and a carboxylic acid moiety at the 2-position enhances its pharmacological potential, making it a subject of extensive investigation for its therapeutic applications.

The structural features of 6-trifluoromethoxychromone-2-carboxylic acid contribute to its unique chemical properties and biological interactions. The trifluoromethoxy group, known for its electron-withdrawing effects, influences the electronic distribution within the molecule, potentially modulating its reactivity and binding affinity to biological targets. This modification is particularly valuable in medicinal chemistry, as it can enhance metabolic stability and improve bioavailability. The carboxylic acid functionality, on the other hand, provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, 6-trifluoromethoxychromone-2-carboxylic acid has been studied for its potential role in various therapeutic areas. One of the most promising applications is in anti-inflammatory and anti-oxidative therapies. Chromone derivatives have been shown to inhibit inflammatory pathways by modulating key enzymes such as lipoxygenase and cyclooxygenase. The fluorinated analogs, including 6-trifluoromethoxychromone-2-carboxylic acid, exhibit enhanced inhibitory activity due to the presence of the trifluoromethoxy group, which strengthens the binding interactions with these enzymes.

Furthermore, research has highlighted the anti-cancer properties of this compound. Studies have demonstrated that 6-trifluoromethoxychromone-2-carboxylic acid can induce apoptosis in cancer cells by activating stress signaling pathways such as p53-dependent apoptosis. The fluorine atoms in the molecule facilitate greater stability and bioavailability, allowing for more effective delivery to tumor sites. Additionally, its ability to inhibit topoisomerases and disrupt DNA replication further underscores its potential as an anti-cancer agent.

The compound's mechanism of action also extends to neuroprotective effects. Oxidative stress and inflammation are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown that 6-trifluoromethoxychromone-2-carboxylic acid can protect against neuronal damage by scavenging reactive oxygen species and reducing inflammatory cytokine production. Its ability to cross the blood-brain barrier makes it a particularly attractive candidate for treating central nervous system disorders.

In vitro and in vivo studies have provided compelling evidence of the therapeutic efficacy of 6-trifluoromethoxychromone-2-carboxylic acid. For instance, animal models of inflammation have demonstrated significant reductions in inflammatory markers following treatment with this compound. Similarly, cancer cell lines have shown decreased proliferation rates and increased apoptosis upon exposure to 6-trifluoromethoxychromone-2-carboxylic acid. These findings support further clinical investigation to evaluate its safety and efficacy in human populations.

The synthesis of 6-trifluoromethoxychromone-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions with trifluoromethanol derivatives followed by oxidation to introduce the carboxylic acid group. Advanced techniques such as flow chemistry have been employed to optimize these processes, improving scalability and reducing waste generation.

The pharmacokinetic properties of 6-trifluoromethoxychromone-2-carboxylic acid are also an area of active research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. The presence of fluorine atoms influences its metabolic pathways, potentially leading to longer half-lives and improved therapeutic window. Additionally, formulation strategies such as prodrugs or nanoparticles are being explored to enhance its delivery efficiency.

The future direction of research on 6-trifluoromethoxychromone-2-carboxylic acid is promising, with several avenues for further exploration. Combination therapies involving this compound with other drugs or therapeutic modalities may yield synergistic effects, improving treatment outcomes for various diseases. Furthermore, computational modeling techniques are being utilized to predict new derivatives with enhanced pharmacological properties based on existing data.

In conclusion, 6-trifluoromethoxychromone-2-carboxylic acid (CAS No. 174011-58-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features enable diverse biological activities, making it a valuable candidate for treating inflammatory diseases, cancer, neurodegenerative disorders, and other conditions. Continued investigation into its synthesis, pharmacokinetics, and clinical applications will further solidify its role as a key therapeutic agent in modern medicine.